4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C17H19FN2O/c18-16-3-1-2-4-17(16)20-11-9-19(10-12-20)13-14-5-7-15(21)8-6-14/h1-8,21H,9-13H2
• InChI Key: NTDSYVJLDIOOTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)O)C3=CC=CC=C3F
• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol

Description

4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol, also known as FPMP, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of phenylpiperazine derivatives and has been found to exhibit a range of interesting pharmacological properties. In

Scientific Research Applications

4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been studied extensively for its potential therapeutic applications. It has been found to exhibit a range of pharmacological properties, including antidepressant, anxiolytic, and antipsychotic effects. 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has also been investigated for its potential to treat cognitive impairment associated with Alzheimer's disease and other neurological disorders. Additionally, 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to have potential as a therapeutic agent for the treatment of drug addiction.

Mechanism of Action

The exact mechanism of action of 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its antidepressant and anxiolytic effects. 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has also been shown to inhibit the reuptake of these neurotransmitters, which may further contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been found to have a range of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been found to increase levels of brain-derived neurotrophic factor (BDNF), which is a protein that is important for the growth and survival of neurons. This may contribute to its potential as a therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol in lab experiments is its well-established synthesis method. This allows for the production of large quantities of the compound for research purposes. Additionally, 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been extensively studied, which means that there is a wealth of information available on its pharmacological properties. However, one limitation of using 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol in lab experiments is that its exact mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its therapeutic effects.

Future Directions

There are several future directions for research on 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol. One area of interest is its potential as a therapeutic agent for the treatment of drug addiction. Additionally, further research is needed to fully understand the mechanism of action of 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol and how it produces its therapeutic effects. Finally, there is a need for more studies on the safety and efficacy of 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol in human subjects, which will be important for its potential use as a therapeutic agent in clinical settings.
Conclusion:
In conclusion, 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method is well-established, and it has been found to exhibit a range of interesting pharmacological properties. While its exact mechanism of action is not fully understood, 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has shown promise as a therapeutic agent for the treatment of neurological disorders and drug addiction. Further research is needed to fully understand its therapeutic effects and potential use in clinical settings.

Synthesis Methods

The synthesis of 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol involves the reaction of 4-hydroxybenzaldehyde with 2-fluorophenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is then further treated with formaldehyde to yield 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol. This synthesis method has been well-established in the literature and has been used to produce 4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol in large quantities for research purposes.